![molecular formula C6H8N2O3S B074053 3-Amino-4-hydroxybenzenesulfonamide CAS No. 98-32-8](/img/structure/B74053.png)
3-Amino-4-hydroxybenzenesulfonamide
Overview
Description
Synthesis Analysis
- Synthesis from o-nitrotoluene : Jiang Du-xiao (2005) describes the synthesis of a related compound, 3-Amino-4-aminomethylbenzenesulfonate, from o-nitrotoluene using sulphonation, photochlorination, Hoffmann amination, and hydrazine hydrate reduction. The purity reached 99.2% (HPLC) with a yield of 62.8% (Jiang Du-xiao, 2005).
Molecular Structure Analysis
- X-ray crystallography and DFT calculations : Ceylan et al. (2015) performed X-ray single crystal techniques and Density Functional Theory (DFT) calculations on a sulfonamide compound, providing insights into bond lengths, angles, and molecular electrostatic potential (Ceylan et al., 2015).
- Tautomerism study : Kovalchukova et al. (2013) investigated the equilibrium between neutral tautomeric forms of 3-amino-4-hydroxy benzenesulfonamide using X-ray diffraction and spectrophotometry (Kovalchukova et al., 2013).
Chemical Reactions and Properties
- Antitumor sulfonamides : Owa et al. (2002) studied compounds from sulfonamide-focused libraries, including 3-amino-4-hydroxybenzenesulfonamide derivatives, for their antitumor properties and cell cycle inhibition activities (Owa et al., 2002).
Physical Properties Analysis
- Solubility and thermodynamics : Asadi et al. (2020) measured the solubility of 4-aminobenzenesulfonamide in various solvents, providing insights into solubility trends and thermodynamic properties, which can be relevant for understanding the physical properties of similar sulfonamides (Asadi et al., 2020).
Chemical Properties Analysis
- Spectroscopic properties : Yildiz et al. (2023) conducted a study on 3-amino-4-hydroxybenzenesulfonic acid-based Schiff bases, exploring their UV-Vis spectroscopic properties and their potential as chemosensors for anions (Yildiz et al., 2023).
Scientific Research Applications
Pharmaceutical Applications:
- Antitumor Activity : Some sulfonamide compounds, including derivatives of 3-Amino-4-hydroxybenzenesulfonamide, have been evaluated for their antitumor properties. For instance, compounds like N-[2-[(4-hydroxyphenyl)amino]-3-pyridinyl]-4-methoxybenzenesulfonamide have shown potent cell cycle inhibitory effects and have progressed to clinical trials as antimitotic agents or antiproliferative agents in cancer treatment (Owa et al., 2002).
- Carbonic Anhydrase Inhibition : Several studies have explored the role of benzenesulfonamides, including derivatives of this compound, as inhibitors of carbonic anhydrase, which is significant in the treatment of conditions like glaucoma (Casini et al., 2000).
Chemical Synthesis and Material Science:
- Photodynamic Therapy Applications : Certain derivatives of this compound have been used in the synthesis of zinc phthalocyanines with high singlet oxygen quantum yield, which are crucial for photodynamic therapy in cancer treatment (Pişkin et al., 2020).
- Dye Intermediates : Some studies have focused on synthesizing and characterizing dye intermediates containing sulfonamide as a linking group, indicating the use of this compound in dye manufacturing (W. Bo, 2007).
Other Applications:
- Hydrogen Peroxide Measurement : The use of hydroxybenzenesulfonamides in chromogenic detection systems has been reported for the direct enzymatic assay of uric acid, indicating their application in biochemical assays (Fossati & Prencipe, 2010).
Mechanism of Action
- The primary target of sulfanilamide is the enzyme dihydropteroate synthase , which is involved in the folic acid biosynthesis pathway. By inhibiting this enzyme, sulfanilamide disrupts the production of folic acid, a crucial molecule for DNA synthesis in bacteria .
- Without sufficient folic acid, bacteria cannot produce DNA, leading to impaired growth and replication .
- Downstream effects include reduced availability of nucleotides (such as thymidine) and impaired DNA synthesis, ultimately inhibiting bacterial growth .
- Cellular effects include inhibition of bacterial growth and division, leading to bacteriostatic activity .
Target of Action
Mode of Action
Biochemical Pathways
Pharmacokinetics
Result of Action
Action Environment
Safety and Hazards
The compound is labeled with the GHS07 pictogram. The hazard statements associated with it are H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation). The precautionary statements are P261 (Avoid breathing dust/fume/gas/mist/vapors/spray), P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing) .
properties
IUPAC Name |
3-amino-4-hydroxybenzenesulfonamide | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H8N2O3S/c7-5-3-4(12(8,10)11)1-2-6(5)9/h1-3,9H,7H2,(H2,8,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AVQFHKYAVVQYQO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1S(=O)(=O)N)N)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H8N2O3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID0059166 | |
Record name | Benzenesulfonamide, 3-amino-4-hydroxy- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID0059166 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
188.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
98-32-8 | |
Record name | 2-Aminophenol-4-sulfonamide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=98-32-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-Hydroxymetanilamide | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000098328 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 3-Amino-4-hydroxybenzenesulfonamide | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=4976 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | Benzenesulfonamide, 3-amino-4-hydroxy- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | Benzenesulfonamide, 3-amino-4-hydroxy- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID0059166 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-amino-4-hydroxybenzenesulphonamide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.002.416 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 4-HYDROXYMETANILAMIDE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/S18Z30538J | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the significance of using 3-Amino-4-hydroxybenzenesulfonamide as a precursor for "Acid Alizarin Violet N" dyes?
A1: this compound serves as a crucial building block in the synthesis of "Acid Alizarin Violet N" derivatives [, ]. The presence of the amino and hydroxyl groups allows for diazotization and subsequent coupling reactions with naphthols, leading to the formation of the desired azo dyes. This particular method, as described in the research, outlines a novel approach to obtaining these dye precursors.
Q2: Could you elaborate on the synthetic steps involved in converting this compound to "Acid Alizarin Violet N" derivatives, as described in the research?
A2: The research [] outlines a multi-step synthesis. Initially, 2-nitroanisole undergoes chlorosulfonation to yield 4-methoxy-3-nitrobenzenesulfonyl chloride. This compound is then reacted with N-butyl(3-phenylpropyl) amine to produce a benzenesulfonamide derivative. Further modifications include hydrolysis of the methoxy group and reduction of the nitro group to an amine, yielding the desired this compound derivative. Finally, diazotization of this amine followed by coupling with 2-naphthol results in the formation of the target "Acid Alizarin Violet N" derivative, specifically N-Butyl-N-(3-phenylpropyl)-4-hydroxy-3-(2-hydroxy-1-naphthyl) azobenzenesulfonamide.
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.